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Get Quote

Technical Support Center: FD-1080
Welcome to the technical support center for the NIR-II fluorophore, FD-1080. This resource is

designed to assist researchers, scientists, and drug development professionals in

troubleshooting common experimental issues and providing clear guidance on the effective use

of this dye.

Frequently Asked Questions (FAQs)
Q1: What is FD-1080 and what are its primary applications?

A1: FD-1080 is a small-molecule heptamethine cyanine dye that functions as a fluorophore

with both excitation and emission spectra in the second near-infrared (NIR-II) window.[1] Its

primary application is for in vivo imaging, where the longer wavelengths of light allow for deeper

tissue penetration and higher resolution compared to traditional NIR-I imaging (650 nm to 980

nm).[2][3][4] It is particularly useful for high-resolution imaging of vasculature, including in the

hindlimb and brain.[2][3]

Q2: What are the excitation and emission wavelengths for FD-1080?

A2: FD-1080 has a maximum excitation wavelength at approximately 1064 nm and a maximum

emission wavelength at around 1080 nm.[3]
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Q3: What is the quantum yield of FD-1080 and can it be improved?

A3: The quantum yield of FD-1080 in ethanol is relatively low at 0.31%.[4] However, its

quantum yield can be significantly increased to as high as 5.94% when it complexes with fetal

bovine serum (FBS).[2][4] This enhancement is a critical consideration for achieving a bright

signal in biological imaging experiments.

Q4: Is FD-1080 soluble in aqueous solutions?

A4: FD-1080 is designed for enhanced water solubility through the inclusion of sulphonic and

cyclohexene groups in its structure.[1] However, its behavior in aqueous solutions is complex,

as it can form different types of aggregates.[5]

Q5: What are H-aggregates and J-aggregates of FD-1080?

A5: In aqueous solutions at room temperature, FD-1080 can exist in a mixed state,

predominantly as H-aggregates, which have a blue-shifted absorption peak around 780 nm.[5]

Upon heating, these can transform into J-aggregates, which exhibit a significant red-shift in

both absorption and emission to around 1360 nm and 1370 nm, respectively.[5] The type of

aggregation can be influenced by factors such as temperature and the presence of certain

lipids.[5][6]

Q6: How photostable is FD-1080?

A6: FD-1080 demonstrates superior photostability compared to the commonly used NIR-I dye,

indocyanine green (ICG), under continuous laser irradiation.[3][4]

Troubleshooting Guides
This section provides solutions to common problems that may be encountered during

experiments with FD-1080.

Problem 1: Low or No Fluorescence Signal
Possible Causes and Solutions:
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Cause Troubleshooting Steps

Low Quantum Yield

The intrinsic quantum yield of FD-1080 is low in

the absence of serum proteins.[4] Solution:

Ensure the presence of Fetal Bovine Serum

(FBS) or other serum proteins in your imaging

medium to enhance the quantum yield.[2][4]

Incorrect Filter Sets

Your microscope's filter sets may not be

optimized for the NIR-II range. Solution: Verify

that your excitation filter allows for light at ~1064

nm and your emission filter captures light

around ~1080 nm.

Detector Inefficiency

Standard silicon-based detectors have reduced

sensitivity in the NIR-II range. Solution: Use an

Indium Gallium Arsenide (InGaAs)-based

camera or detector for optimal signal acquisition

in the NIR-II window.[7]

Dye Aggregation

In aqueous solutions, FD-1080 can form H-

aggregates which have a different spectral

profile.[5] Solution: Prepare fresh dilutions of

FD-1080 for each experiment. Consider the

solvent used for dilution, as methanol can

maintain the monomeric form.[5]

Low Dye Concentration

The concentration of FD-1080 may be

insufficient for detection. Solution: Perform a

concentration titration to determine the optimal

dye concentration for your specific application.

Photobleaching

Although more stable than ICG, intense or

prolonged laser exposure can still lead to

photobleaching.[3][4] Solution: Minimize

exposure time and use the lowest laser power

necessary to obtain a signal.[8][9]

Problem 2: High Background or Non-Specific Staining

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2021.769655/full
https://www.researchgate.net/figure/a-Synthetic-route-of-FD-1080-b-Absorbance-and-fluorescent-emission-spectra-of_fig3_351186827
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2021.769655/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC5454457/
https://www.chinesechemsoc.org/doi/10.31635/ccschem.021.202101332
https://www.chinesechemsoc.org/doi/10.31635/ccschem.021.202101332
https://www.medchemexpress.com/fd-1080.html
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2021.769655/full
https://www.thermofisher.com/sg/en/home/life-science/cell-analysis/cell-analysis-learning-center/molecular-probes-school-of-fluorescence/imaging-basics/protocols-troubleshooting/troubleshooting/photobleaching.html
https://www.youtube.com/watch?v=W7Bn47G-vc8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12296719?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Possible Causes and Solutions:

Cause Troubleshooting Steps

Hydrophobic Interactions

The dye may non-specifically bind to

hydrophobic surfaces or cellular components.

Solution: Increase the number of wash steps

after staining. Include a blocking step with an

appropriate agent like bovine serum albumin

(BSA) to reduce non-specific binding.

Dye Aggregates

Aggregates of FD-1080 may bind non-

specifically. Solution: Prepare fresh solutions

and consider filtration of the staining solution

before use.

Autofluorescence

While significantly reduced in the NIR-II window,

some endogenous molecules may still

contribute to background signal.[10] Solution:

Always include an unstained control sample to

assess the level of autofluorescence.

Problem 3: Inconsistent or Unstable Signal
Possible Causes and Solutions:
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Cause Troubleshooting Steps

Dye Aggregation State

The fluorescence properties of FD-1080 are

highly dependent on its aggregation state

(monomer, H-aggregate, J-aggregate).[5]

Solution: Carefully control the preparation of

your FD-1080 solutions. Be mindful of

temperature and the composition of your

buffers, as these can influence aggregation.[5]

Interaction with Environment

The quantum yield of FD-1080 is sensitive to its

environment, particularly the presence of

proteins.[1] Solution: Maintain consistent

concentrations of serum proteins in your

experimental and control samples for

comparable results.

Experimental Protocols
Protocol 1: Preparation of FD-1080 for In Vivo Imaging
This protocol describes the preparation of an FD-1080-FBS complex for intravenous injection,

which enhances the quantum yield for brighter in vivo imaging.[4]

Materials:

FD-1080 powder

Ethanol or DMSO (for stock solution)

Fetal Bovine Serum (FBS)

Phosphate-Buffered Saline (PBS)

Procedure:

Prepare a stock solution of FD-1080: Dissolve FD-1080 powder in a minimal amount of

ethanol or DMSO to create a concentrated stock solution.
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Form the FD-1080-FBS complex:

Dilute the FD-1080 stock solution in PBS to the desired final concentration.

Add FBS to the diluted FD-1080 solution. The final concentration of FBS should be

optimized for your experiment, but a 1:1 volume ratio with the dye solution can be a

starting point.

Incubate the mixture for a short period (e.g., 15-30 minutes) at room temperature to allow

for complex formation.

Administration: The FD-1080-FBS complex is now ready for intravenous injection.

Protocol 2: Preparation of NIR-Triggered Liposomes
with FD-1080
This protocol outlines the steps for incorporating FD-1080 into liposomes.[3]

Materials:

FD-1080

Phosphatidylcholine

Cholesterol

Chloroform/methanol solution (5:1 v/v)

PBS (pH 6.5)

Procedure:

Lipid Film Formation:

Dissolve FD-1080 (e.g., 0.1 mg), phosphatidylcholine (e.g., 20 mg), and cholesterol (e.g.,

5 mg) in a chloroform/methanol solution.

Incubate overnight at room temperature.
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Remove the organic solvent using a rotary evaporator at 37°C to form a thin lipid film.

Further dry the film under a stream of nitrogen gas for 5 minutes.

Hydration and Liposome Formation:

Add PBS (pH 6.5) to the lipid film.

Disperse the film by shaking and sonication until the film is fully dissolved and the solution

is a stable, transparent liquid.

Characterization: The resulting liposomes can be characterized by methods such as electron

microscopy.
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Caption: General experimental workflow for using FD-1080.
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Caption: Troubleshooting logic for low fluorescence signal with FD-1080.
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Caption: Aggregation states of FD-1080 in different solvent conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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